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Compound of Interest

Compound Name: 6PPD-Q

Cat. No.: B8820959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for modeling the transport of

N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine-quinone (6PPD-quinone) in watersheds.

6PPD-quinone is a highly toxic transformation product of the tire antioxidant 6PPD, and its

presence in urban runoff has been linked to acute mortality in fish, particularly coho salmon.[1]

These guidelines are intended to assist researchers in understanding, quantifying, and

modeling the environmental fate of this emerging contaminant.

Introduction
Vehicle tires contain the chemical 6PPD to prevent degradation from ozone and reactive

oxygen species.[1] Through contact with roads, tires wear down, releasing particles containing

6PPD into the environment. When 6PPD reacts with atmospheric ozone, it forms 6PPD-
quinone.[1] During precipitation events, stormwater runoff transports these particles from

impervious surfaces like roads and parking lots into nearby water bodies.[1] This runoff can

contain lethal concentrations of 6PPD-quinone for some fish species.[1]

Modeling the transport of 6PPD-quinone in watersheds is a critical step in assessing the

ecological risk it poses and in developing effective mitigation strategies. Process-based

ecohydrological models, such as the Visualizing Ecosystem Land Management Assessments

(VELMA) model, are being enhanced to simulate the fate and transport of 6PPD-quinone from

its source to receiving waters.[2][3][4][5] These models can help identify contaminant hotspots

and inform the placement of green infrastructure to reduce toxic runoff.[3][5][6]
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Data Presentation: Quantitative Summary
The following tables summarize key quantitative data related to 6PPD-quinone to facilitate its

inclusion in transport models.

Table 1: Environmental Concentrations of 6PPD-quinone

Environmental Matrix Concentration Range Notes

Roadway Runoff Not Detected – 2.43 µg/L

Highest concentrations are

often observed during or after

rain and snowmelt events.[2]

[7]

Surface Water Not Detected – 2.8 µg/L

Concentrations can exceed the

lethal levels for sensitive

species like coho salmon.[7]

Sediment Data is emerging

Methods for measuring 6PPD-

quinone in sediments are

under development.[8]

Particulate Matter (PM2.5) Data is emerging

6PPD-quinone has been

detected in airborne particles.

[7]

Road Dust Data is emerging
A significant source of 6PPD-

quinone in runoff.[7]

Household Dust Data is emerging
Indicates potential for indoor

exposure.[7]

Table 2: Acute Toxicity of 6PPD-quinone to Aquatic Organisms (LC50 Values)
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Species LC50 (µg/L) Notes

Coho Salmon (Oncorhynchus

kisutch)
0.095 Very high sensitivity.[9]

Brook Trout (Salvelinus

fontinalis)
~0.6 - 1.0 High sensitivity.[6]

Rainbow Trout (Oncorhynchus

mykiss)
~0.6 - 1.0 Medium-high sensitivity.[6]

Chinook Salmon

(Oncorhynchus tshawytscha)
>25 Medium-low sensitivity.[10]

Atlantic Salmon (Salmo salar)
No observed toxicity at tested

concentrations
Low sensitivity in alevins.[9]

Brown Trout (Salmo trutta)
No observed toxicity at tested

concentrations
Low sensitivity in alevins.[9]

Zebrafish (Danio rerio)
No acute lethal toxicity

observed

Sublethal effects have been

noted.[11]

Daphnia magna
No acute lethal toxicity

observed
[9][11]

Hyalella azteca
No acute lethal toxicity

observed
[9][11]

Experimental Protocols
Accurate quantification of 6PPD-quinone in environmental samples is crucial for model

calibration and validation. The following protocols are based on the U.S. Environmental

Protection Agency (EPA) Draft Method 1634 and other published liquid chromatography-

tandem mass spectrometry (LC-MS/MS) methods.[3][8][11][12]

Sample Collection and Handling (Aqueous Samples)
Sample Collection: Collect water samples in 250 mL amber glass bottles to minimize

photodegradation.
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Preservation and Shipping: Ship samples overnight to the laboratory on wet or blue ice.

Storage: Upon receipt, store samples at 4°C and analyze as soon as possible.

Sample Preparation: Solid Phase Extraction (SPE)
Internal Standard Spiking: Record the initial sample volume and spike with an isotopically

labeled 6PPD-quinone internal standard (e.g., ¹³C₆-6PPD-quinone) to allow for isotope

dilution quantification.[8][12] Allow the sample to equilibrate.

Cartridge Conditioning: Use a polymeric reverse-phase SPE cartridge. Condition the

cartridge by passing through 5 mL of acetonitrile, followed by two rinses with 5 mL of reagent

water.[8]

Sample Loading: Load the water sample onto the SPE cartridge.

Washing: Wash the cartridge to remove interferences.

Elution: Elute the 6PPD-quinone from the cartridge with acetonitrile.

Final Preparation: Add a final isotopically labeled standard (e.g., d₅-6PPD-quinone) to the

eluate to assess the efficiency of the SPE process.[12] Bring the final volume to a known

amount with acetonitrile.

Instrumental Analysis: LC-MS/MS
Instrumentation: Use a liquid chromatograph coupled to a tandem mass spectrometer (LC-

MS/MS).

Chromatographic Separation: Employ a C18 reversed-phase column for separation. A typical

mobile phase consists of a gradient of acetonitrile and water with a suitable modifier.

Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray

ionization (ESI+) mode. Monitor for specific multiple reaction monitoring (MRM) transitions

for both the native 6PPD-quinone and the isotopically labeled internal standards.

Quantification: Quantify 6PPD-quinone using the isotope dilution method based on the

response ratio of the native analyte to the labeled internal standard.
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Visualizations
The following diagrams illustrate key processes related to 6PPD-quinone in watersheds.

Environmental Fate and Transport of 6PPD-quinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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